Cas no 380477-48-5 (4-[2-Cyano-3-[(2-methylphenyl)amino]-3-oxo-1-propen-1-yl]-2-ethoxyphenyl 4-methoxybenzoate)

• Product Name: 4-[2-Cyano-3-[(2-methylphenyl)amino]-3-oxo-1-propen-1-yl]-2-ethoxyphenyl 4-methoxybenzoate
• CAS No: 380477-48-5
• MF: C₂₇H₂₄N₂O₅
• MW: 456.489867210388
• CID: 5446277
• PubChem ID: 1516554
• Update Time: 2025-07-16

4-[2-Cyano-3-[(2-methylphenyl)amino]-3-oxo-1-propen-1-yl]-2-ethoxyphenyl 4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-26596077
• 4-[(E)-2-CYANO-3-OXO-3-(2-TOLUIDINO)-1-PROPENYL]-2-ETHOXYPHENYL 4-METHOXYBENZOATE
• Z56832697
• [4-[(E)-2-cyano-3-(2-methylanilino)-3-oxoprop-1-enyl]-2-ethoxyphenyl] 4-methoxybenzoate
• STK522853
• 4-{2-cyano-2-[(2-methylphenyl)carbamoyl]eth-1-en-1-yl}-2-ethoxyphenyl 4-methoxybenzoate
• AKOS001009889
• 4-{(1E)-2-cyano-3-[(2-methylphenyl)amino]-3-oxoprop-1-en-1-yl}-2-ethoxyphenyl 4-methoxybenzoate
• 380477-48-5
• 4-[2-Cyano-3-[(2-methylphenyl)amino]-3-oxo-1-propen-1-yl]-2-ethoxyphenyl 4-methoxybenzoate

• Inchi： 1S/C27H24N2O5/c1-4-33-25-16-19(15-21(17-28)26(30)29-23-8-6-5-7-18(23)2)9-14-24(25)34-27(31)20-10-12-22(32-3)13-11-20/h5-16H,4H2,1-3H3,(H,29,30)
• InChI Key： IKBWNYHNPAQIIS-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C(C=C(C#N)C(NC2=CC=CC=C2C)=O)C=C1OCC)(=O)C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 456.16852187g/mol
• Monoisotopic Mass: 456.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 764
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• Density: 1.249±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 718.8±60.0 °C(Predicted)
• pka: 10.86±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones

Additional information on 4-[2-Cyano-3-[(2-methylphenyl)amino]-3-oxo-1-propen-1-yl]-2-ethoxyphenyl 4-methoxybenzoate

Research Brief on 4-[2-Cyano-3-[(2-methylphenyl)amino]-3-oxo-1-propen-1-yl]-2-ethoxyphenyl 4-methoxybenzoate (CAS: 380477-48-5)

In recent years, the compound 4-[2-Cyano-3-[(2-methylphenyl)amino]-3-oxo-1-propen-1-yl]-2-ethoxyphenyl 4-methoxybenzoate (CAS: 380477-48-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the modulation of specific biological pathways. The following research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activity, and potential applications in drug development.

The compound's structure, featuring a cyano group, a propenyl moiety, and aromatic rings with methoxy and ethoxy substituents, suggests its potential as a versatile scaffold for drug design. Recent studies have focused on its role as a modulator of protein-protein interactions, particularly in the context of inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of key signaling proteins involved in cancer cell proliferation, with an IC50 value in the low micromolar range.

Further investigations into the pharmacokinetic properties of 380477-48-5 have revealed promising stability profiles in vitro, with moderate plasma protein binding and acceptable metabolic stability in liver microsomes. These findings, reported in a recent Bioorganic & Medicinal Chemistry Letters article, suggest that the compound may be suitable for further optimization as a lead candidate. However, challenges such as solubility and bioavailability remain to be addressed in subsequent studies.

In addition to its potential as a therapeutic agent, 4-[2-Cyano-3-[(2-methylphenyl)amino]-3-oxo-1-propen-1-yl]-2-ethoxyphenyl 4-methoxybenzoate has also been explored as a chemical probe for studying biological mechanisms. Its ability to selectively bind to certain protein targets makes it a valuable tool for elucidating complex signaling networks. Recent work published in ACS Chemical Biology has utilized this compound to map interactions within the NF-κB pathway, providing new insights into inflammatory responses.

Looking ahead, researchers are particularly interested in exploring structure-activity relationships (SAR) around this core scaffold to improve potency and selectivity. Computational modeling studies, combined with synthetic chemistry approaches, are expected to drive the development of next-generation analogs with enhanced pharmacological properties. The compound's unique chemical features continue to make it a focus of innovative drug discovery efforts in both academic and industrial settings.